Cas no 51336-35-7 (Propanoic acid, 2-(4-formylphenoxy)-2-methyl-, ethyl ester)

• Product Name: Propanoic acid, 2-(4-formylphenoxy)-2-methyl-, ethyl ester
• CAS No: 51336-35-7
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 362514
• PubChem ID: 13134808
• Update Time: 2025-04-19

Propanoic acid, 2-(4-formylphenoxy)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(4-formylphenoxy)-2-methyl-, ethyl ester
• ethyl 2-(4-formylphenoxy)-2-methylpropanoate
• Ethyl-2-methyl-2-(4-formylphenoxy)propanoate
• SCHEMBL814688
• DTXSID40520994
• ethyl(4-formylphenoxy)-2,2-dimethylacetate
• ethyl (4-formylphenoxy)-2,2-dimethylacetate
• ethyl 2-(4-formylphenoxy)-2,2-dimethylacetate
• 2-(4-formyl-phenoxy)-2-methyl-propionic acid ethyl ester
• Ethyl 2(4-formylphenoxy)-2-methylpropanoate
• 51336-35-7
• PJPRTYIHWYZTFC-UHFFFAOYSA-N

• Inchi： 1S/C13H16O4/c1-4-16-12(15)13(2,3)17-11-7-5-10(9-14)6-8-11/h5-9H,4H2,1-3H3
• InChI Key： PJPRTYIHWYZTFC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 236.10488
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6